1-methyl-6-oxo-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C14H13N5O3S/c1-18-11(20)3-2-10(17-18)13(21)15-5-6-19-8-16-9-4-7-23-12(9)14(19)22/h2-4,7-8H,5-6H2,1H3,(H,15,21)
• InChI Key: QCKSWBQPOFUQQQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCCN2C=NC3=C(C2=O)SC=C3
• Molecular Formula: C14H13N5O3S
• Molecular Weight: 331.35 g/mol

Description

1-methyl-6-oxo-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C14H13N5O3S and its molecular weight is 331.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Research in heterocyclic chemistry has led to the synthesis of various pyrimidine derivatives, offering insights into the reactivity of these compounds with different reagents. Studies have focused on the synthesis of new compounds by reacting ethyl esters of amino-, ethoxy-methyleneamino-, and acetylamino-2-methylthiothieno[2,3-d]pyrimidine-6-carboxylic acids with hydrazine, producing derivatives with potential biological activities (Tumkyavichyus & Matulyauskene, 1987).

Antimicrobial Evaluation

Some pyrimidine derivatives have been synthesized and evaluated for antimicrobial properties. The synthesis of new pyrido[1,2-f]pyrimidine and other related derivatives from ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate demonstrated antimicrobial activity, showing the potential of these compounds in addressing microbial resistance (Farag, Kheder, & Mabkhot, 2008).

Advanced Synthesis Techniques

The application of microwave irradiation in the synthesis of tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives illustrates the advancements in synthetic methodologies for creating complex heterocyclic compounds efficiently. This approach highlights the potential for rapid synthesis of compounds for further pharmacological screening (Abdalha et al., 2011).

Synthesis for Anticancer Activity

Compounds within this class have also been explored for their anticancer properties. The synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives and their evaluation against cancer cell lines demonstrate the ongoing research into developing new therapeutics based on heterocyclic chemistry (Abdellatif et al., 2014).